Cas no 272-50-4 (5H-Pyrrolo[3,2-d]pyrimidine)

5H-Pyrrolo[3,2-d]pyrimidine is a heterocyclic compound featuring a fused pyrrole and pyrimidine ring system, serving as a versatile scaffold in medicinal chemistry and drug discovery. Its structural motif is integral to the development of kinase inhibitors, antiviral agents, and other biologically active compounds. The compound's rigid bicyclic framework offers favorable binding interactions with target proteins, enhancing selectivity and potency. Its synthetic adaptability allows for diverse functionalization, enabling the exploration of structure-activity relationships. Researchers value 5H-Pyrrolo[3,2-d]pyrimidine for its potential in designing novel therapeutics, particularly in oncology and infectious disease applications. High purity and well-characterized derivatives are essential for reliable pharmacological studies.
5H-Pyrrolo[3,2-d]pyrimidine structure
5H-Pyrrolo[3,2-d]pyrimidine structure
Product Name:5H-Pyrrolo[3,2-d]pyrimidine
CAS No:272-50-4
MF:C6H5N3
MW:119.124000310898
MDL:MFCD09834826
CID:252961
PubChem ID:577022
Update Time:2025-11-05

5H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1,4,6-Triazaindene
    • 5H-Pyrrolo[3,2-d]pyrimidine
    • 1,4,6-Triaza-inden
    • 9-Desazapurine
    • 1H-Pyrrolo[3,2-d]pyrimidine
    • pyrrolopyrimidine
    • 5H-Pyrrolo(3,2-d)pyrimidine
    • KDOPAZIWBAHVJB-UHFFFAOYSA-N
    • KCTZOTUQSGYWLV-UHFFFAOYSA-N
    • PB22262
    • 1H-Pyrrolo[3,2-d]pyrimidine(8CI,9CI)
    • ST2412141
    • AB0023880
    • W5032
    • AM20090338
    • A818976
    • SCHEMBL22959928
    • J-517588
    • MFCD09834826
    • SCHEMBL7854
    • EN300-697544
    • CS-W022388
    • 272-50-4
    • ALPHA-[1-(T-BUTYLAMINO)ETHYL]-2,5-DIMETHOXYBENZYLALCOHOLHYDROCHLORIDE
    • SCHEMBL63453
    • DTXSID401346584
    • 452-20-0
    • DS-10602
    • FT-0650230
    • 5H-Pyrrolo[3 pound not2-d]pyrimidine
    • SY097782
    • 1,4,6-TRIAZA-1H-INDENE
    • 1H-Pyrrolo[3,2-d]pyrimidine (8CI,9CI)
    • AKOS006326646
    • DB-132812
    • MDL: MFCD09834826
    • Inchi: 1S/C6H5N3/c1-2-8-6-3-7-4-9-5(1)6/h1-4,8H
    • InChI Key: KDOPAZIWBAHVJB-UHFFFAOYSA-N
    • SMILES: N1C=CC2=C1C=NC=N2

Computed Properties

  • Exact Mass: 119.04800
  • Monoisotopic Mass: 119.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 0.4

Experimental Properties

  • Boiling Point: 288.3°C at 760 mmHg
  • PSA: 41.57000
  • LogP: 0.95790

5H-Pyrrolo[3,2-d]pyrimidine Security Information

5H-Pyrrolo[3,2-d]pyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5H-Pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
059849-1g
5H-Pyrrolo[3,2-d]pyrimidine, >96%
272-50-4 >96%
1g
$330.00 2023-09-06
Matrix Scientific
059849-250mg
5H-Pyrrolo[3,2-d]pyrimidine, >96%
272-50-4 >96%
250mg
$128.00 2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YH264-100mg
5H-Pyrrolo[3,2-d]pyrimidine
272-50-4 97%
100mg
424CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YH264-250mg
5H-Pyrrolo[3,2-d]pyrimidine
272-50-4 97%
250mg
871CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YH264-1g
5H-Pyrrolo[3,2-d]pyrimidine
272-50-4 97%
1g
1425.0CNY 2021-07-12
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB06037-5g
5h-pyrrolo[3,2-d]pyrimidine
272-50-4 95%
5g
$808 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H840647-100mg
5H-Pyrrolo[3,2-d]pyrimidine
272-50-4 97%
100mg
616.50 2021-05-17
Fluorochem
079977-250mg
5H-pyrrolo[3,2-d]pyrimidine
272-50-4 95%
250mg
£90.00 2022-03-01
Fluorochem
079977-1g
5H-pyrrolo[3,2-d]pyrimidine
272-50-4 95%
1g
£212.00 2022-03-01
Fluorochem
079977-5g
5H-pyrrolo[3,2-d]pyrimidine
272-50-4 95%
5g
£646.00 2022-03-01

5H-Pyrrolo[3,2-d]pyrimidine Production Method

5H-Pyrrolo[3,2-d]pyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:272-50-4)5H-Pyrrolo[3,2-d]pyrimidine
Order Number:A818976
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):548.0
Email:sales@amadischem.com

5H-Pyrrolo[3,2-d]pyrimidine Related Literature

Additional information on 5H-Pyrrolo[3,2-d]pyrimidine

5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 272-50-4): An Overview of Its Structure, Properties, and Applications

5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 272-50-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a pyrrole ring fused to a pyrimidine ring. The 5H-Pyrrolo[3,2-d]pyrimidine scaffold is a versatile platform for the development of various bioactive molecules, including potential therapeutic agents.

The chemical structure of 5H-Pyrrolo[3,2-d]pyrimidine (C9H7N3) is notable for its planar and rigid nature, which contributes to its stability and reactivity. The compound's aromaticity and the presence of nitrogen atoms in the ring system make it an excellent candidate for functionalization through various chemical reactions. These properties have led to its widespread use as a building block in the synthesis of more complex molecules.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 5H-Pyrrolo[3,2-d]pyrimidine derivatives in the treatment of various diseases. For instance, studies have shown that certain derivatives of 5H-Pyrrolo[3,2-d]pyrimidine exhibit potent antiviral activity against a range of viral pathogens. A notable example is the development of antiviral agents targeting RNA viruses such as influenza and hepatitis C virus (HCV). These compounds have demonstrated high efficacy in inhibiting viral replication and reducing viral load in both in vitro and in vivo models.

In addition to antiviral applications, 5H-Pyrrolo[3,2-d]pyrimidine derivatives have also shown promise in cancer research. Several studies have reported that these compounds can selectively inhibit key enzymes involved in cancer cell proliferation and survival. For example, some derivatives have been found to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. By targeting these enzymes, 5H-Pyrrolo[3,2-d]pyrimidine derivatives can effectively disrupt the cell cycle and induce apoptosis in cancer cells.

The pharmacological properties of 5H-Pyrrolo[3,2-d]pyrimidine derivatives are further enhanced by their ability to cross the blood-brain barrier (BBB). This property makes them particularly useful in the development of drugs for central nervous system (CNS) disorders. Research has shown that certain 5H-Pyrrolo[3,2-d]pyrimidine derivatives can effectively penetrate the BBB and exert their therapeutic effects on neurological conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 5H-Pyrrolo[3,2-d]pyrimidine has also contributed to its popularity in drug discovery efforts. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the condensation of 1H-pyrazole-3-carbaldehyde with guanidine or its derivatives. This method allows for the facile introduction of substituents at different positions on the pyrrole and pyrimidine rings, enabling the synthesis of a wide range of structurally diverse compounds.

Beyond its applications in medicinal chemistry, 5H-Pyrrolo[3,2-d]pyrimidine has also found use in other areas such as materials science and organic electronics. The unique electronic properties of this compound make it suitable for use in organic semiconductors and photovoltaic materials. Recent studies have explored the use of 5H-Pyrrolo[3,2-d]pyrimidine-based materials in organic light-emitting diodes (OLEDs) and solar cells, demonstrating their potential for energy conversion and storage applications.

In conclusion, 5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 272-50-4) is a versatile heterocyclic compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and organic electronics. Its unique molecular structure and favorable chemical properties make it an attractive platform for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:272-50-4)5H-Pyrrolo[3,2-d]pyrimidine
A818976
Purity:99%
Quantity:5g
Price ($):548.0
Email